Cas no 203626-56-6 (5,7-Dimethyl-4-hydroxyquinoline)

• Product Name: 5,7-Dimethyl-4-hydroxyquinoline
• CAS No: 203626-56-6
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• MDL: MFCD00272455
• CID: 891653
• PubChem ID: 329773369
• Update Time: 2025-04-19

5,7-Dimethyl-4-hydroxyquinoline Chemical and Physical Properties

Names and Identifiers

• 5,7-DIMETHYL-4-QUINOLINOL
• 5,7-dimethyl-1H-quinolin-4-one
• 5,7-Dimethyl-4-hydroxyquinoline
• 5,7-DIMETHYLQUINOLIN-4-OL
• QU105
• AB05722
• 203626-56-6
• SCHEMBL10583550
• CS-0210212
• F87201
• MFCD00272455
• 5,7-Dimethylquinolin-4(1H)-one
• J-650180
• DTXSID50588883
• 4-Quinolinol, 5,7-dimethyl-
• DB-066174
• 5,7-Dimethyl-4-hydroxyquinoline, AldrichCPR
• AKOS005142247

• MDL： MFCD00272455
• Inchi： 1S/C11H11NO/c1-7-5-8(2)11-9(6-7)12-4-3-10(11)13/h3-6H,1-2H3,(H,12,13)
• InChI Key： HTNWWTAMEUZKJJ-UHFFFAOYSA-N
• SMILES： O=C1C=CNC2C=C(C)C=C(C)C=21

Computed Properties

• Exact Mass: 173.08400
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.172
• Boiling Point: 340.7°C at 760 mmHg
• Flash Point: 159.9°C
• Refractive Index: 1.647
• PSA: 33.12000
• LogP: 2.55720

5,7-Dimethyl-4-hydroxyquinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：